(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide
• InChI: InChI=1S/C16H20N2O2S/c1-18(2)9-4-5-15(19)17-11-12-6-7-14(20-3)13-8-10-21-16(12)13/h4-8,10H,9,11H2,1-3H3,(H,17,19)/b5-4+
• InChI Key: REDHJHHKUGJSHY-SNAWJCMRSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=C2C(=C(C=C1)OC)C=CS2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=C2C(=C(C=C1)OC)C=CS2
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide, also known as DMABN, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of benzothiophene derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide exerts its pharmacological effects through various mechanisms. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in the antioxidant response.
Biochemical and Physiological Effects:
(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has also been shown to reduce inflammation and oxidative stress in various models. Additionally, (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has been shown to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been shown to have low toxicity in animal models. However, (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has some limitations, including its limited solubility in aqueous solutions and its instability in the presence of light and air.

Future Directions

There are several future directions for research on (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide. One area of research is the development of novel (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide derivatives with improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide. Additionally, further studies are needed to determine the potential therapeutic applications of (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide in various diseases, including cancer and neurodegenerative disorders.
In conclusion, (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide is a chemical compound that has been studied for its potential use in scientific research. It has been shown to have various pharmacological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide, including the development of novel derivatives and the investigation of its molecular mechanisms of action.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzothiophene-2-carbaldehyde with dimethylamine, followed by the reaction with 2-bromo-1-(chloromethyl)butadiene. The final product is obtained by purifying the compound through column chromatography.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has been studied for its potential use in scientific research. It has been shown to have various pharmacological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. (E)-4-(Dimethylamino)-N-[(4-methoxy-1-benzothiophen-7-yl)methyl]but-2-enamide has been tested in various in vitro and in vivo models, and has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.